4-Phenylphenol
4-Phenylphenol
4-Phenylphenol (4-hydroxybiphenyl, 4-HBP), a biaryl compound, is a weakly acidic 4-arylphenol. A study on its crystalline structure has been reported. Its rapid, green synthesis via a Pd-catalyzed Suzuki cross-coupling reaction in water has been reported. The standard molar enthalpy of formation of 4-phenylphenol has been evaluated using combustion calorimetry. The solid-matrix luminescence properties for 4-phenylphenol adsorbed on filter paper has been investigated. A study conducted using the yeast two-hybrid assay suggests that it shows estrogenic activity.
4-Phenylphenol undergoes enzymatic polymerization and polymer developed is characterized by matrix-assisted laser desorption ionization time-of-flight mass spectrometry. It is the intermediate in manufacture of 4-alkyl substituted phenol-formaldehyde resins.
Biphenyl-4-ol is a member of the class of hydroxybiphenyls that is biphenyl carrying a hydroxy group at position 4.
4-Phenylphenol undergoes enzymatic polymerization and polymer developed is characterized by matrix-assisted laser desorption ionization time-of-flight mass spectrometry. It is the intermediate in manufacture of 4-alkyl substituted phenol-formaldehyde resins.
Biphenyl-4-ol is a member of the class of hydroxybiphenyls that is biphenyl carrying a hydroxy group at position 4.
Brand Name:
Vulcanchem
CAS No.:
92-69-3
VCID:
VC20857078
InChI:
InChI=1S/C12H10O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)O
Molecular Formula:
C12H10O
Molecular Weight:
170.21 g/mol
4-Phenylphenol
CAS No.: 92-69-3
Cat. No.: VC20857078
Molecular Formula: C12H10O
Molecular Weight: 170.21 g/mol
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Specification
| Description | 4-Phenylphenol (4-hydroxybiphenyl, 4-HBP), a biaryl compound, is a weakly acidic 4-arylphenol. A study on its crystalline structure has been reported. Its rapid, green synthesis via a Pd-catalyzed Suzuki cross-coupling reaction in water has been reported. The standard molar enthalpy of formation of 4-phenylphenol has been evaluated using combustion calorimetry. The solid-matrix luminescence properties for 4-phenylphenol adsorbed on filter paper has been investigated. A study conducted using the yeast two-hybrid assay suggests that it shows estrogenic activity. 4-Phenylphenol undergoes enzymatic polymerization and polymer developed is characterized by matrix-assisted laser desorption ionization time-of-flight mass spectrometry. It is the intermediate in manufacture of 4-alkyl substituted phenol-formaldehyde resins. Biphenyl-4-ol is a member of the class of hydroxybiphenyls that is biphenyl carrying a hydroxy group at position 4. |
|---|---|
| CAS No. | 92-69-3 |
| Molecular Formula | C12H10O |
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | 4-phenylphenol |
| Standard InChI | InChI=1S/C12H10O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H |
| Standard InChI Key | YXVFYQXJAXKLAK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)O |
| Boiling Point | 305.0 °C 305-308 °C |
| Colorform | NEARLY WHITE CRYSTALS NEEDLES OR PLATES FROM DILUTE ALCOHOL White flakes |
| Flash Point | 330 °F |
| Melting Point | 166.0 °C 164-165 °C |
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